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Compound of Interest

Compound Name: Diethyl sulfate

Cat. No.: B166044 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a comprehensive safety guide for the laboratory use

of diethyl sulfate. It is not a substitute for a formal risk assessment and the Safety Data Sheet

(SDS) provided by the manufacturer. All laboratory personnel must be thoroughly trained on the

hazards and safe handling procedures for diethyl sulfate before commencing any work.

Executive Summary
Diethyl sulfate ((C₂H₅)₂SO₄) is a potent ethylating agent widely used in organic synthesis,

including the manufacturing of dyes, pigments, and textiles.[1] However, it is a highly toxic,

corrosive, and reactive substance that is classified as a probable human carcinogen (IARC

Group 2A) and a mutagen.[1][2][3] This guide provides an in-depth overview of the safety data,

handling protocols, emergency procedures, and toxicological information for diethyl sulfate to

ensure its safe use in a laboratory setting. Adherence to the protocols outlined herein is critical

to minimize exposure and mitigate the significant health risks associated with this chemical.

Hazard Identification and Classification
Diethyl sulfate poses severe health and physical hazards. It is crucial to understand its

classification to implement appropriate safety measures.

GHS Hazard Classification:[4][5]
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Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.[5]

Acute Toxicity, Dermal (Category 3), H311: Toxic in contact with skin.[5]

Acute Toxicity, Inhalation (Category 4), H332: Harmful if inhaled.[5]

Skin Corrosion/Irritation (Category 1B), H314: Causes severe skin burns and eye damage.[5]

Serious Eye Damage/Eye Irritation (Category 1): Causes serious eye damage.[4]

Germ Cell Mutagenicity (Category 1B), H340: May cause genetic defects.[5]

Carcinogenicity (Category 1B), H350: May cause cancer.[5]

Specific target organ toxicity (single exposure) (Category 3), Respiratory system: May cause

respiratory irritation.[4]

Hazard Statements: H302, H311, H332, H314, H340, H350[5]

Signal Word: Danger[4][5]

Quantitative Safety Data
The following tables summarize the key quantitative data for diethyl sulfate, providing a clear

reference for its physical, chemical, and toxicological properties.

Table 1: Physical and Chemical Properties
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Property Value Reference(s)

CAS Number 64-67-5 [2]

Molecular Formula C₄H₁₀O₄S [2]

Molecular Weight 154.18 g/mol

Appearance

Colorless, oily liquid with a

faint peppermint or ether-like

odor.

[1][2]

Boiling Point 208 - 209.5 °C (decomposes) [4][6]

Melting Point -24 to -25 °C [4][6]

Flash Point 104 °C (219.2 °F) [4][7]

Density 1.17 - 1.1803 g/mL at 20-25 °C [8]

Vapor Pressure 0.19 mmHg (25 Pa) at 20 °C [6]

Solubility

Practically insoluble in water;

miscible with alcohol and

ether.

[6][9]

Table 2: Toxicological Data
Endpoint Value Species Route Reference(s)

LD50 647 mg/kg Mouse Oral [10]

LD50 880 mg/kg Rat Oral [8][10]

LD50 600 µL/kg Rabbit Dermal [10]

LC50 95 mg/L, 96h

Fathead minnow

(Pimephales

promelas)

- [4]

Table 3: Exposure Limits and Hazard Ratings
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Parameter Value Reference(s)

OSHA PEL No established limit [2][11]

NIOSH REL No established limit -

ACGIH TLV No established limit -

NFPA 704 Rating
Health: 3, Flammability: 1,

Instability: 1
[2]

Experimental Protocols and Methodologies
Due to the hazardous nature of diethyl sulfate, all work must be conducted within a certified

chemical fume hood. The following protocols are generalized and must be adapted to specific

laboratory conditions and integrated into a comprehensive, site-specific Standard Operating

Procedure (SOP).

Protocol for Safe Handling and Use
Preparation:

Designate a specific area for working with diethyl sulfate, clearly marked with hazard

signs.[2]

Ensure a certified chemical fume hood is operational.

Verify the availability and functionality of an emergency eyewash station and safety

shower in the immediate vicinity.[4]

Assemble all necessary materials and equipment before handling the chemical.

Consult the manufacturer's SDS for any specific handling instructions.

Personal Protective Equipment (PPE):

Gloves: Wear double gloves. The outer glove should be Viton™ or Butyl rubber.[2] The

inner glove can be nitrile. Check for breakthrough times and replace gloves immediately

upon contamination.
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Eye Protection: Wear chemical splash goggles and a face shield.[5][10]

Lab Coat: Wear a flame-resistant lab coat with tight cuffs. A chemically resistant apron

should be worn over the lab coat.

Respiratory Protection: For operations with a potential for aerosol generation or spills, a

NIOSH-approved respirator with an organic vapor cartridge may be necessary, as

determined by a formal risk assessment.[10] In emergency situations, a self-contained

breathing apparatus (SCBA) is required.[2][12]

Procedure:

Conduct all manipulations of diethyl sulfate inside a chemical fume hood.

Use the smallest quantity of the chemical necessary for the experiment.

Use glassware and equipment that are in good condition and free of cracks or defects.

Keep containers of diethyl sulfate tightly closed when not in use.[4]

Avoid contact with skin, eyes, and clothing.[13]

Do not eat, drink, or smoke in the laboratory.[12]

Waste Disposal:

All diethyl sulfate waste, including contaminated consumables (e.g., pipette tips, gloves),

must be collected in a designated, labeled, and sealed hazardous waste container.[2][4]

Do not mix diethyl sulfate waste with other waste streams.

Follow all institutional and local regulations for hazardous waste disposal.[4]

Emergency Protocols
The immediate response to a diethyl sulfate spill is critical to prevent exposure and further

contamination.
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Spill Occurs

Assess Spill Size and Risk
(Is it a minor or major spill?)

Minor Spill
(<100 mL, contained in fume hood)

Minor

Major Spill
(>100 mL or outside fume hood)

Major

Evacuate Immediate Area
Alert others

Call Emergency Services
(e.g., EHS, Fire Department)

Trained Personnel Cleanup

If trained and safe

Secure the Area
Prevent entry

By Emergency Responders

Don Appropriate PPE
(Double gloves, respirator, etc.)

Contain the Spill
Use absorbent pads or sand

Neutralize (if applicable and safe)
Use appropriate neutralizer

Collect Absorbed Material
Place in sealed hazardous waste container

Decontaminate the Area
Wash with soap and water

Dispose of Waste
Follow hazardous waste procedures

Report the Incident

Click to download full resolution via product page

Detailed Spill Cleanup Methodology (for minor spills by trained personnel only):
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Evacuate and Alert: Immediately alert personnel in the vicinity and evacuate the immediate

area.[2]

Don PPE: Put on the appropriate PPE, including a respirator, chemical-resistant gloves,

splash goggles, face shield, and a lab coat.[2]

Containment: Confine the spill by surrounding it with an inert absorbent material like sand,

earth, or vermiculite.[2][12] Do not use combustible materials.

Absorption: Cover the spill with the absorbent material and allow it to be fully absorbed.

Collection: Carefully collect the absorbed material using non-sparking tools and place it into

a labeled, sealable container for hazardous waste.[2]

Decontamination: Decontaminate the spill area by washing it thoroughly with soap and

water.[2]

Ventilation: Ventilate the area until it is safe to re-enter.

Waste Disposal: Dispose of all contaminated materials as hazardous waste according to

institutional guidelines.[2]

Reporting: Report the spill to the laboratory supervisor and the institutional Environmental

Health and Safety (EHS) department.

Immediate action is required in the event of personal exposure to diethyl sulfate.
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Exposure Type

Immediate Action

{Inhalation | Move to fresh air.
Call for medical help.}

{Seek Immediate Medical Attention
Provide SDS to medical personnel.}

{Skin Contact | Immediately flush with water for 15 min.
Remove contaminated clothing.}

{Eye Contact | Immediately flush with water for 15 min.
Lift eyelids.}

{Ingestion | Do NOT induce vomiting.
Rinse mouth with water.}

Click to download full resolution via product page

Detailed Exposure Protocols:

Inhalation: Move the affected person to fresh air immediately.[2][12] If breathing has stopped,

perform artificial respiration. Seek immediate medical attention.[2] Symptoms may be

delayed.[12]

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing all contaminated clothing and shoes.[2][12] Seek immediate

medical attention.[2]

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[2][12] Remove contact lenses if present and

easy to do. Seek immediate medical attention.[2]

Ingestion: Do NOT induce vomiting.[4][12] If the person is conscious, rinse their mouth with

water.[4][12] Never give anything by mouth to an unconscious person. Seek immediate

medical attention.[4]

Toxicology and Mechanism of Action
Carcinogenicity and Genotoxicity
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Diethyl sulfate is classified as a probable human carcinogen (IARC Group 2A) and is known to

be genotoxic.[3][14] Its carcinogenicity is linked to its function as a strong alkylating agent.[6][8]

Mechanism of Genotoxicity:

Diethyl sulfate is a direct-acting SN2 alkylating agent.[15] This means it can directly transfer

an ethyl group to nucleophilic sites on biological macromolecules, most significantly DNA.[8]

[15] The primary mechanism of its genotoxicity involves the ethylation of DNA bases,

particularly at the N7 position of guanine and the N3 position of adenine.[15] This alkylation can

lead to:

DNA Damage: Formation of DNA adducts disrupts the normal structure of the DNA helix.[1]

Mutations: If not repaired, these adducts can lead to mispairing during DNA replication,

causing point mutations (e.g., G:C to A:T transitions).[15]

Chromosomal Aberrations: The DNA damage can also lead to more extensive chromosomal

damage, such as breaks and rearrangements.[1]

This genotoxic activity is believed to be the primary mode of action for its carcinogenicity.[14]

[16]
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Acute and Chronic Effects
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Acute Effects: Exposure can cause severe irritation and chemical burns to the skin, eyes,

and respiratory tract.[2][17] Inhalation may lead to coughing, wheezing, shortness of breath,

and potentially fatal pulmonary edema, with symptoms possibly being delayed.[2][12]

Ingestion can cause severe burns to the gastrointestinal tract, nausea, vomiting, and

abdominal pain.[2][17]

Chronic Effects: The most significant chronic effect is its carcinogenicity.[2] Long-term

exposure may also lead to the development of bronchitis.[2]

Reactivity and Incompatibilities
Water/Moisture: Reacts slowly with water to form ethyl alcohol and sulfuric acid. This

reaction is accelerated by heat.[2]

Incompatible Materials: Avoid contact with strong acids, strong bases, strong oxidizing

agents, and nitrates.[2][4] It can corrode metals in the presence of moisture, releasing

flammable hydrogen gas.[2]

Hazardous Decomposition Products: When heated to decomposition, it emits toxic fumes of

sulfur oxides, ethyl ether, and ethylene.[2]

Storage and Disposal
Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area, separate

from incompatible materials.[4] The storage area should be a designated corrosives area.[4]

Protect from moisture.[16]

Disposal: Dispose of diethyl sulfate and any contaminated materials as hazardous waste in

accordance with all federal, state, and local regulations.[2][4] Contact your institution's EHS

department for specific disposal procedures.

Conclusion
Diethyl sulfate is an invaluable reagent in many areas of chemical research and development,

but its use is accompanied by significant health risks. A thorough understanding of its hazards,

coupled with strict adherence to safety protocols, is paramount for its safe use in the laboratory.

All personnel must be trained on the information contained within this guide and the substance-
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specific SDS. By implementing robust engineering controls, utilizing appropriate PPE, and

being prepared for emergencies, researchers can work safely with this hazardous but important

chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Diethyl Sulfate: A Comprehensive Safety Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166044#diethyl-sulfate-safety-data-sheet-for-
laboratory-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 13 / 13 Tech Support

https://www.benchchem.com/product/b166044#diethyl-sulfate-safety-data-sheet-for-laboratory-use
https://www.benchchem.com/product/b166044#diethyl-sulfate-safety-data-sheet-for-laboratory-use
https://www.benchchem.com/product/b166044#diethyl-sulfate-safety-data-sheet-for-laboratory-use
https://www.benchchem.com/product/b166044#diethyl-sulfate-safety-data-sheet-for-laboratory-use
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b166044?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166044?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

